Journal Name:Journal of Micro/Nanolithography, MEMS, and MOEMS
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IF:0
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Journal of Micro/Nanolithography, MEMS, and MOEMS ( IF 0 ) Pub Date: 2023-07-19 , DOI:
10.1680/jgrma.22.00110
Foamed plastics do not readily degrade, but degradable starch foam has uneven pores and poor mechanical properties. To improve the cushioning performance of starch foams, a sustainable starch-based packaging cushioning material is prepared via microwave foaming using waste corrugated paper fibers as the reinforcement material. The effects of different fiber contents on the structure and cushioning properties of starch-based foams are studied, and the possibility of replacing petroleum-based foams is discussed through comparisons with conventional cushioning materials. The results indicate that the pore structure of starch-based foaming materials can be controlled by changing the fiber dosage, and a small or excessive amount of fiber is not conducive to the uniform foaming of starch-based composite foams. When 3 g of waste-paper fiber (17.6% by weight of the starch) is added, the average diameter of the starch-based foam pores is small, the pore size distribution is relatively uniform, the minimum buffer coefficient is 4.38, and the mechanical properties are closer to those of expanded polystyrene (EPS). A peak acceleration of 942.89 m/s2 is obtained from the packaging parts with starch-based foaming materials after drop testing, which reduced the impact load by nearly 50% compared to packaging without the cushioning liner. This has the potential to become a sustainable alternative to petroleum-based packaging foams.
Journal of Micro/Nanolithography, MEMS, and MOEMS ( IF 0 ) Pub Date: 2022-09-27 , DOI:
10.1680/jgrma.21.00060
Concern has arisen in recent years over the excessive use of oil-based materials, making the development of new materials with a low environmental impact all the more urgent. In this study, environmentally friendly composites were obtained using a thermoplastic polylactide (PLA) matrix with jute fibers (fabrics and non-woven mats) as reinforcement. PLA/jute biocomposites were manufactured by thermocompression. The effect of the amount of jute fiber reinforcement (in the 30–50 wt.% range) on the tensile and flexural properties of these composites was analyzed, and the fiber–matrix interaction was assessed by scanning electron microscopy. The results show that thermocompression molding is a simple technique for obtaining high-environmental-efficiency biocomposites with high reinforcement loadings (up to 50 wt.%). As expected, the tensile properties are directly related to the amount of fiber loading, as well as the directionality of these fibers in the composite. Mechanical performance is also highly dependent on fiber–matrix interactions. These biocomposites could be attractive as lightweight interior panels in the automotive industry, cases/covers in electric/electronic applications, and turbine blade components in the wind energy industry, among others, due to their balanced mechanical properties and the rather complex shapes that could be obtained by thermocompression.
Journal of Micro/Nanolithography, MEMS, and MOEMS ( IF 0 ) Pub Date: 2021-09-13 , DOI:
20.00001
The present work aims to contribute to finding more recycling routes for phosphogypsum (PG) and its potential uptake in the material construction industry as paving blocks. Laboratory testing was conducted to formulate mixes using PG as fine sand replacement. An optimal 20% substitution rate was proved. Industrially processed paving blocks were made for high-quality experimental investigation. The most interesting testing results of PG paving blocks are the low water absorption coefficient of 5.7% and excellent mechanical properties, including high compressive and flexural strengths at early age (20.7 and 4.65 MPa at 7 days, respectively). Compressive strength evolves with respect to the curing period: 26% increase at 28 days and 36% increase at 90 days; flexural strength evolves from 6% at 28 days to 10% at 90 days. The leaching test showed low levels of heavy metals released, and their concentrations were lower in the mix than in the raw PG. For all the aforementioned results, PG waste from a phosphate plant in Gabès, Tunisia was proved to have high potential for reuse in the manufacturing of paving blocks with low health risks and excellent properties. Reusing PG waste in paving blocks would thus contribute to solving an environmental issue and reduce the use of sand, which is prone to depletion as a non-renewable resource.
Journal of Micro/Nanolithography, MEMS, and MOEMS ( IF 0 ) Pub Date: 2021-09-13 , DOI:
20.00029
This paper aims to investigate the influence of the grain size and the alkali metal hydride (AH, where A = lithium (Li), sodium (Na) or potassium (K))/carbon dioxide (CO2) mole ratio on carbon dioxide reduction-conversion to methane (CH4) through alkali metal hydrides at an intermediate temperature. The result of this investigation shows that the grain size and AH (A = Li, Na or K)/carbon dioxide mole ratio have a considerable effect on the methane mole percentage and output. Compared with the original sample, when the lithium or potassium hydride sample is milled for 2 h, the mole percentage and output of methane increase. When the time for which the lithium or potassium hydride sample is milled is increased from 2 to 48 h, the mole percentage and output of methane change very little. For the sodium hydride and carbon dioxide system, the grain size of the sample has little effect on the methane mole percentage and output. In brief, alkali metal hydride milled for 2 h is enough for the methanation reaction. In consideration of the AH/carbon dioxide mole ratio, the effects on different reaction systems are not consistent. Activated alkali metal hydrides can effectively convert carbon dioxide to methane under various AH/carbon dioxide mole ratios, and the higher the mole ratio of AH/carbon dioxide, the better the methanation of alkali metal hydride with carbon dioxide.
Journal of Micro/Nanolithography, MEMS, and MOEMS ( IF 0 ) Pub Date: 2021-06-15 , DOI:
20.00014
Incorporation of betel leaf extract (BE) into chitosan and chitosan/vanillin (CH/Vn) blend films was carried out in order to improve the mechanical, thermal and antimicrobial properties of chitosan films. The influence of morphology, crystallinity and glass transition temperature (T g) on the mechanical properties of chitosan/betel leaf extract (CH/BE) and chitosan/vanillin/betel leaf extract (CH/Vn/BE) films was analyzed. The smooth homogeneous morphology, decreased crystallinity and shift of T g to a higher value resulted in improved mechanical properties. Scanning electron microscopy, atomic force microscopy, X-ray diffraction, differential scanning calorimetry, thermogravimetric analysis and Fourier transform infrared studies indicated that inclusion of BE into CH/Vn led to enhanced physicochemical properties. The results of antimicrobial activity, oxygen gas permeability and contact angle measurements confirmed the significantly improved activity and hydrophilic nature of the blend films compared with those of pure chitosan. The authors confirmed that the plant-extract-doped polymer material can be a novel antimicrobial agent for food-packaging application. Addition of BE at a higher weight percentage is a major limitation that has a major influence on the properties of the blend films.
Journal of Micro/Nanolithography, MEMS, and MOEMS ( IF 0 ) Pub Date: 2021-03-17 , DOI:
19.00069
In order to improve the properties of phenolic foam (PF), 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO) was introduced into the structure of epoxidized soybean oil (ESO), and DOPO-grafted ESO (DOPO-g-ESO) was obtained to modify phenolic resin (PR) and to prepare modified PF (DEMPF). The structures of ESO and DOPO-g-ESO were verified by Fourier transform infrared spectroscopy and nuclear magnetic resonance. In comparison with ESO, DOPO-g-ESO shows slightly worse thermal stability; the initial decomposition temperature (T i) and residual carbon (600°C) decreased by 18.3 and 5.57%, respectively. DOPO-g-ESO-modified PR (DEMPR) shows a slightly higher decomposition temperature in comparison with PR. The carbon residues (600°C) of DEMPR decreased with the increase in the DOPO-g-ESO/phenol (P) content. Moreover, with the increase in the DOPO-g-ESO/P content, the activation energies of DEMPR gradually increased, and the reaction orders were all non-integers. Compared with PF, when the dosage of DOPO-g-ESO/P was less than or equal to 10%, the mechanical properties of DEMPF improved and then deteriorated. However, the flame retardancy of DEMPF decreased slightly, but not too much. In addition, the cell sizes of DEMPF gradually increased. Using comprehensive analysis, the optimal dosage of DOPO-g-ESO/P was found to be about 10%.
Journal of Micro/Nanolithography, MEMS, and MOEMS ( IF 0 ) Pub Date: 2022-09-27 , DOI:
10.1680/jgrma.22.00061
Pressure-sensitive adhesive (PSA) is a kind of viscoelastic material with the viscous properties of liquids and the elastic properties of solids that can adhere to the surfaces of various substrates only under light pressure without phase change. PSAs derived from petroleum-based materials are generally non-biodegradable and disposable; therefore, a large amount of waste is generated from PSA products. Preparation of PSAs using renewable vegetable oil as raw material is an effective way to reduce dependence on petrochemical resources and environmental pollution. This paper summarizes the recent progress on vegetable-oil-based PSAs. Vegetable-oil-based PSAs mainly include epoxy resin, acrylic resin, fatty acid derivatives, polyester and polyurethane according to the chemical structures of vegetable-oil-based polymers. The design ideas and modification methods of vegetable-oil-based PSAs are introduced, including the development of functional vegetable oil monomers and the optimization of the polymer structure, so as to provide theory and reference for the design and development of new bio-based PSAs.
Journal of Micro/Nanolithography, MEMS, and MOEMS ( IF 0 ) Pub Date: 2021-12-01 , DOI:
10.1680/jgrma.20.00079
Interest in stimuli-responsive materials has increased rapidly, leading to a multitude of innovative applications in biomedical design. This study seeks to induce controlled shape memory effects through induction heating of magnetic polymer nanocomposites while retaining thermal consistency within attached hydrogel composites for various biomedical applications. Three commonly used polymer matrices were embedded with varying concentrations of magnetite nanoparticles to determine minimum and maximum loading effects on induction heating response and optimal shape memory effects. Thermal and morphological characterizations were performed to determine transition temperatures, followed by induction heating tests by way of an induction coil at different magnetic field strengths to determine heating rates, activation times and activation rates of shape memory effects for each polymer nanocomposite composition. Simultaneously, mechanically tunable sodium alginate and cellulose nanocrystal hydrogel composites were fabricated and characterized to determine hydrational, mechanical and thermal buffering properties. Induction heating tests revealed that all substrates exhibited a heating response; however, shape memory effects were observed only in poly(vinyl acetate) and Nylon 11. Moreover, all hydrogels displayed promising thermal dissipation, <1°C per 20 s of heating, preventing any potential thermal shock to biological components. These unique properties will allow for successful employment of these multi-composite scaffolds in a multitude of biological applications.
Journal of Micro/Nanolithography, MEMS, and MOEMS ( IF 0 ) Pub Date: 2022-06-08 , DOI:
10.1680/jgrma.21.00017
With the increasing exploration of unconventional wells, such as horizontal wells and complex wells, and the increasingly strict national environmental protection regulations, drilling fluid lubricants are in increasing demand. High-performance and environment-friendly lubricants for water-based drilling fluids are urgently needed. In this work, Chinese yam (Dioscorea oppositifolia L.) was investigated as a drilling fluid lubricant; the effects of Chinese yam slurry on drilling fluid lubricating properties at different temperatures were investigated and the compatibility and inhibitory properties of Chinese yam slurry were studied. The results show that the viscosity coefficient of the mud cake is reduced by 44.5% as 1.5% Chinese yam slurry was added to water-based drilling fluids. Chinese yam also has certain temperature resistance in drilling fluids, and it can inhibit the swelling of clay. Chinese yam slurry is competitively compatible with other drilling fluid additives, and the lubricity of modified drilling fluids can also be improved effectively. The lubrication mechanism of Chinese yam slurry was investigated through thermogravimetric analysis, scanning electron microscopy, Fourier transform infrared spectroscopy and contact angle tests.
Journal of Micro/Nanolithography, MEMS, and MOEMS ( IF 0 ) Pub Date: 2022-02-10 , DOI:
10.1680/jgrma.21.00046
This work presents the hygroscopic and thermal properties of a material developed from cornstalk and mycelium. The materials were produced using strains of macromycete fungi Trametes elegans as a natural binder for application as thermal isolation. The results shown are for the equilibrium moisture content on a wet basis and on a dry basis, moisture absorption in different relative humidity environments and thermal conductivity. The results obtained show that the hygrothermal properties of this material make it suitable as a thermal insulator, having a thermal conductivity value of 0.043 W/(m K) and absorbing less than 9% humidity in environments of up to 85% relative humidity.
Supplementary Information
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